Cas no 1339227-86-9 (1-(3-aminophenyl)pyrrolidin-3-ol)

• Product Name: 1-(3-aminophenyl)pyrrolidin-3-ol
• CAS No: 1339227-86-9
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 5217430
• PubChem ID: 62918380
• Update Time: 2026-03-06

1-(3-aminophenyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminophenyl)pyrrolidin-3-ol
• 3-Pyrrolidinol, 1-(3-aminophenyl)-

• Inchi： 1S/C10H14N2O/c11-8-2-1-3-9(6-8)12-5-4-10(13)7-12/h1-3,6,10,13H,4-5,7,11H2
• InChI Key： PLMUGPQUDAZDDK-UHFFFAOYSA-N
• SMILES： OC1CN(C2C=CC=C(C=2)N)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 0.9
• Topological Polar Surface Area: 49.5

Additional information on 1-(3-aminophenyl)pyrrolidin-3-ol

Comprehensive Overview of 1-(3-aminophenyl)pyrrolidin-3-ol (CAS No. 1339227-86-9)

1-(3-aminophenyl)pyrrolidin-3-ol, with the CAS number 1339227-86-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique structural framework combining an aminophenyl group with a pyrrolidin-3-ol moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers are increasingly exploring its potential due to its bioactive properties and adaptability in synthetic pathways.

The growing interest in 1-(3-aminophenyl)pyrrolidin-3-ol aligns with current trends in precision medicine and small-molecule therapeutics. As the pharmaceutical industry shifts toward personalized treatments, compounds like this are being studied for their role in modulating biological targets. Its structural flexibility allows for derivatization, enabling scientists to fine-tune its properties for specific applications, such as enzyme inhibition or receptor binding.

One of the most frequently asked questions about CAS No. 1339227-86-9 revolves around its synthesis and purity standards. High-purity grades of this compound are critical for reproducible research outcomes, particularly in high-throughput screening and lead optimization processes. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify its quality, ensuring compliance with industry benchmarks.

In the context of green chemistry, 1-(3-aminophenyl)pyrrolidin-3-ol has also been examined for its potential in sustainable synthesis routes. Researchers are investigating catalyst-free reactions and solvent-free conditions to minimize environmental impact while maintaining yield efficiency. This aligns with global efforts to reduce waste and energy consumption in chemical manufacturing.

The compound’s pharmacokinetic profile is another area of active exploration. Early-stage studies suggest it may exhibit favorable absorption and distribution characteristics, though further in vivo validation is required. Such properties are crucial for its potential adoption in preclinical development, particularly for central nervous system (CNS)-targeted therapies.

From a commercial perspective, the demand for 1339227-86-9 is driven by its utility in contract research organizations (CROs) and academic laboratories. Suppliers often highlight its batch-to-batch consistency and scalability as key selling points, addressing the needs of large-scale pharmaceutical projects. Custom synthesis services for this compound are also expanding, catering to niche research requirements.

In summary, 1-(3-aminophenyl)pyrrolidin-3-ol (CAS No. 1339227-86-9) represents a promising candidate in modern chemical research. Its multifaceted applications—from drug discovery to sustainable chemistry—underscore its relevance in addressing both scientific and industrial challenges. As innovation continues, this compound is poised to play a pivotal role in advancing next-generation therapeutics and material innovations.